2-{[3-cyano-6-methyl-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-[4-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C17H14F3N3OS2/c1-10-7-14(17(18,19)20)13(8-21)16(22-10)26-9-15(24)23-11-3-5-12(25-2)6-4-11/h3-7H,9H2,1-2H3,(H,23,24)
• InChI Key: UXIOXEWLQBIIGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC(=O)NC2=CC=C(C=C2)SC)C#N)C(F)(F)F
• Molecular Formula: C17H14F3N3OS2
• Molecular Weight: 397.4 g/mol

Description

This compound is a complex organic molecule with the molecular formula C17H14F3N3OS2. It contains several functional groups, including a cyano group (-CN), a trifluoromethyl group (-CF3), a sulfanyl group (-SH), and an acetamide group (CH3CONH2). The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Scientific Research Applications

Sulfonamides in Drug Development

Sulfonamides, characterized by the sulfonamide group (-SO2NH2), are foundational in various drug designs due to their wide-ranging biological activities. For instance, sulfonamides serve as diuretics, carbonic anhydrase inhibitors, and antiepileptics. They are also integral in developing COX-2 inhibitors and tyrosine kinase inhibitors, highlighting their versatility in addressing different therapeutic needs, including inflammation and cancer treatment. The continuous exploration of sulfonamides in medicinal chemistry underscores the potential for discovering novel therapeutic agents and treatment strategies (Carta, Scozzafava, & Supuran, 2012).

Fluorinated Compounds in Environmental and Health Research

The persistence and environmental fate of polyfluoroalkyl chemicals, which include perfluoroalkyl and polyfluoroalkyl substances (PFAS), are of significant concern. Research in this area focuses on understanding the degradation pathways, environmental mobility, and toxicological impacts of these compounds. This research is crucial for developing strategies to mitigate their environmental and health risks, highlighting the importance of studying the environmental behavior and impact of fluorinated compounds (Liu & Mejia Avendaño, 2013).

Pyridinyl Derivatives in Chemical and Biological Research

Compounds containing the pyridinyl group, such as those involved in cytochrome P450 enzyme interactions, play critical roles in drug metabolism and pharmacokinetics. Understanding these interactions can inform the design of drugs with favorable metabolic profiles and reduced drug-drug interactions, emphasizing the significance of pyridinyl derivatives in pharmacological research (Khojasteh et al., 2011).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity with other compounds, and investigating potential uses in fields such as medicine or materials science.